N-{1-[1-(3,4-dimethoxyphenyl)-1H-tetrazol-5-yl]cyclohexyl}-4-methoxyaniline

• Molecular Formula: C22H27N5O3
• Molecular Weight: 409.5 g/mol
• IUPAC Name: N-[1-[1-(3,4-dimethoxyphenyl)tetrazol-5-yl]cyclohexyl]-4-methoxyaniline
• InChI: InChI=1S/C22H27N5O3/c1-28-18-10-7-16(8-11-18)23-22(13-5-4-6-14-22)21-24-25-26-27(21)17-9-12-19(29-2)20(15-17)30-3/h7-12,15,23H,4-6,13-14H2,1-3H3
• InChI Key: DCQSOAALKGTJCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2(CCCCC2)C3=NN=NN3C4=CC(=C(C=C4)OC)OC

Description

N-{1-[1-(3,4-dimethoxyphenyl)-1H-tetrazol-5-yl]cyclohexyl}-4-methoxyaniline is a chemical compound with the following properties:

Molecular Formula: CHNOS

Average Mass: 410.528 Da

Monoisotopic Mass: 410.187531 Da

ChemSpider ID: 2954315

Chemical Reactions Analysis

Reactions::

Oxidation: It may undergo oxidation reactions.

Reduction: Reduction reactions are possible.

Substitution: Substitution reactions can occur.

Common Reagents and Conditions::

Oxidation: Oxidizing agents like KMnO or HO.

Reduction: Reducing agents such as LiAlH or NaBH.

Substitution: Various nucleophiles (e.g., amines, thiols) under appropriate conditions.

Major Products:: The specific products formed depend on the reaction conditions and substituents. Detailed studies are needed to identify major products.

Scientific Research Applications

This compound finds applications in:

Chemistry: As a building block for more complex molecules.

Biology: Potential use in drug discovery due to its unique structure.

Medicine: Investigated for therapeutic properties.

Industry: May have applications in materials science or catalysis.

Mechanism of Action

The precise mechanism of action remains to be elucidated. It likely interacts with specific molecular targets or pathways, affecting cellular processes.

Comparison with Similar Compounds

Remember that this information is based on existing knowledge up to a certain point, and additional research may provide more insights